Cas no 439095-62-2 (4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide)

• Product Name: 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide
• CAS No: 439095-62-2
• CID: 4651461
• Update Time: 2025-09-21

4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide

Recent Advances in the Study of 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide (CAS: 439095-62-2)

4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide (CAS: 439095-62-2) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in the context of targeted therapies and molecular probes. The following sections provide a comprehensive overview of the latest research findings related to this molecule, including its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide to improve its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that enhances the yield and purity of the compound, making it more suitable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo.

In terms of biological activity, 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide has shown promising results as an inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. A 2022 study in Cell Chemical Biology demonstrated that the compound effectively disrupts the interaction between two key oncogenic proteins, leading to reduced tumor growth in preclinical models. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for further structure-activity relationship (SAR) studies.

Another area of interest is the potential application of 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide in neurodegenerative diseases. A recent preprint on bioRxiv (2023) suggested that the compound may modulate the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. While these findings are preliminary, they open new avenues for exploring the therapeutic potential of this molecule in neurological disorders.

Despite these advancements, challenges remain in the development of 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through further optimization and preclinical testing. Ongoing research is also exploring the combination of this compound with other therapeutic agents to enhance its efficacy and reduce potential side effects.

In conclusion, 4-Methyl-N-4-(2-phenylethynyl)phenylbenzenecarboxamide (CAS: 439095-62-2) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural properties and demonstrated biological activities make it a valuable tool for understanding complex biological processes and developing novel therapeutics. Future studies should focus on addressing the current limitations and expanding the scope of its applications.